Methyl 5-(3,4-dichlorophenylamino)pyrazine-2-carboxylate

• Molecular Formula: C12H9Cl2N3O2
• Molecular Weight: 298.12 g/mol
• IUPAC Name: methyl 5-(3,4-dichloroanilino)pyrazine-2-carboxylate
• InChI: InChI=1S/C12H9Cl2N3O2/c1-19-12(18)10-5-16-11(6-15-10)17-7-2-3-8(13)9(14)4-7/h2-6H,1H3,(H,16,17)
• InChI Key: BIUQFWACBIDVML-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN=C(C=N1)NC2=CC(=C(C=C2)Cl)Cl

Description

Methyl 5-(3,4-dichlorophenylamino)pyrazine-2-carboxylate is a useful research compound. Its molecular formula is C12H9Cl2N3O2 and its molecular weight is 298.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3,4-dichloroaniline (1.127 g, 6.95 mmol) and methyl 5-chloropyrazine-2-carboxylate (0.6 g, 3.48 mmol) in dioxane (32 mL) was heated at 100° C. for 7 days, then cooled to room temperature and concentrated. The residue was triturated with methanol and filtered. The brown filter cake was washed with methanol and dried to yield methyl 5-(3,4-dichlorophenylamino)pyrazine-2-carboxylate (0.53 g, 51%). 1H NMR (400 MHz, DMSO-d6) δ ppm 10.44 (1H, s), 8.81 (1H, d, J=1.26 Hz), 8.30 (1H, d, J=1.51 Hz), 8.21 (1H, d, J=2.26 Hz), 7.46-7.73 (2H, m), 3.58 (2H, s). LCMS: R.T.=4.07; [M+H]+=298.12.